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Compound of Interest

Compound Name: 5-Hydroxyisophthalamide

CAS No.: 68052-43-7

Cat. No.: B1294709

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-Hydroxyisophthalamide derivatives represent a class of compounds with significant

potential in drug discovery, demonstrating a range of biological activities. These notes provide

an overview of their investigated therapeutic applications, focusing on their role as enzyme

inhibitors. The detailed protocols and data presented herein are intended to guide researchers

in the evaluation and development of these promising molecules.

Biological Activities and Therapeutic Potential
5-Hydroxyisophthalamide and its related derivatives have been investigated for several

biological activities, primarily as enzyme inhibitors. Key therapeutic areas of interest include:

Cancer Immunotherapy: Certain derivatives function as potent and selective inhibitors of

Indoleamine-2,3-dioxygenase 1 (IDO1), a crucial enzyme in tumor immune evasion.[1] By

blocking IDO1, these compounds can restore T-cell function and enhance anti-tumor

immunity.[1]
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Antidiabetic Agents: Some derivatives have shown inhibitory activity against carbohydrate-

hydrolyzing enzymes such as α-glucosidase and α-amylase.[2][3] Inhibition of these

enzymes can help control postprandial hyperglycemia, a key aspect of managing diabetes

mellitus.[4]

Antimicrobial Agents: Modified benzoxazinorifamycin derivatives, which share structural

similarities, have demonstrated potent activity against various bacteria, including

Mycobacterium tuberculosis and Mycobacterium avium complex.[5]

Anti-inflammatory and Analgesic Agents: Isoquinolone derivatives have been explored as

antagonists for the lysophosphatidic acid receptor 5 (LPA5), showing potential in attenuating

inflammatory and neuropathic pain.[6]

Quantitative Data Summary
The following tables summarize the inhibitory activities of representative derivatives against

various enzymes.

Table 1: Inhibition of α-Glucosidase and α-Amylase by 5-Styryl-2-aminochalcone Hybrids[2]

Compound Target Enzyme IC50 (µM)

3a α-Glucosidase 17.8 ± 0.32

3b α-Glucosidase 6.1 ± 0.24

3c α-Glucosidase 12.6 ± 0.31

3d α-Glucosidase 9.4 ± 0.50

3e α-Glucosidase 5.1 ± 0.61

3f α-Glucosidase 6.9 ± 0.37

Table 2: Inhibition of Indoleamine-2,3-dioxygenase 1 (IDO1) by Hydroxyamidine Derivatives[1]
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Compound Target Enzyme HeLa Cell IC50 (µM)

Epacadostat IDO1 Micromolar level

Compound 5 IDO1 Modest enzymatic activity

Compound 13 IDO1
Favorable enzymatic and

cellular activities

Compound 14 IDO1
Favorable enzymatic and

cellular activities

Compound 15 IDO1
Favorable enzymatic and

cellular activities

Compound 18 IDO1
Favorable enzymatic and

cellular activities

Table 3: Inhibition of Phosphodiesterase (PDE) and Calcium Elevation by Pyrimidoquinoline

and Isoquinoline Derivatives[7]

Compound Target IC50 (µM)

IQ3b PDE 11 ± 5

AQ11 PDE 43 ± 8

IQ3b Calcium Elevation 9 ± 4

AQ11 Calcium Elevation 32 ± 6

Experimental Protocols
Protocol 1: In Vitro α-Glucosidase Inhibition Assay
This protocol outlines the procedure for determining the inhibitory activity of 5-
Hydroxyisophthalamide derivatives against α-glucosidase.

Materials:

α-Glucosidase from Saccharomyces cerevisiae
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p-Nitrophenyl-α-D-glucopyranoside (pNPG)

Phosphate buffer (pH 6.8)

Test compounds (5-Hydroxyisophthalamide derivatives)

Acarbose (positive control)

96-well microplate reader

Dimethyl sulfoxide (DMSO)

Procedure:

Preparation of Solutions:

Prepare a stock solution of the test compound and acarbose in DMSO.

Prepare a solution of α-glucosidase in phosphate buffer.

Prepare a solution of pNPG in phosphate buffer.

Assay:

Add 50 µL of phosphate buffer to each well of a 96-well plate.

Add 10 µL of the test compound solution at various concentrations to the respective wells.

Add 20 µL of the α-glucosidase solution to each well and incubate at 37°C for 15 minutes.

Initiate the reaction by adding 20 µL of the pNPG solution to each well.

Incubate the plate at 37°C for 20 minutes.

Stop the reaction by adding 50 µL of Na2CO3 solution (0.2 M).

Measure the absorbance at 405 nm using a microplate reader.

Data Analysis:
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The percentage of inhibition is calculated using the following formula: % Inhibition =

[(Abs_control - Abs_sample) / Abs_control] * 100

The IC50 value (the concentration of the inhibitor required to inhibit 50% of the enzyme

activity) is determined by plotting the percentage of inhibition against the inhibitor

concentration.

Protocol 2: In Vitro Indoleamine-2,3-dioxygenase 1
(IDO1) Inhibition Assay
This protocol describes the method for assessing the inhibitory effect of derivatives on IDO1

enzyme activity.

Materials:

Recombinant human IDO1 enzyme

L-Tryptophan (substrate)

Methylene blue (cofactor)

Ascorbic acid

Catalase

Phosphate buffer (pH 6.5)

Test compounds

Epacadostat (positive control)

Trichloroacetic acid (TCA)

Ehrlich's reagent

96-well microplate reader

Procedure:
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Assay Mixture Preparation:

Prepare a reaction mixture containing phosphate buffer, L-tryptophan, methylene blue,

ascorbic acid, and catalase.

Assay Performance:

Add the test compound at various concentrations to the wells of a 96-well plate.

Add the IDO1 enzyme to each well.

Pre-incubate the plate at room temperature for 10 minutes.

Initiate the enzymatic reaction by adding the assay mixture.

Incubate at 37°C for 1 hour.

Detection of Kynurenine:

Stop the reaction by adding TCA.

Incubate at 60°C for 30 minutes to convert N-formylkynurenine to kynurenine.

Centrifuge the plate to pellet the precipitated protein.

Transfer the supernatant to a new plate.

Add Ehrlich's reagent to each well.

Measure the absorbance at 490 nm.

Data Analysis:

Calculate the percentage of inhibition based on the reduction in kynurenine production.

Determine the IC50 value by plotting the percentage of inhibition against the log of the

inhibitor concentration.
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Visualizations
Signaling Pathway and Experimental Workflow
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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